Cas no 1892984-26-7 (tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate)
tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate
- EN300-1883740
- tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclohexyl}carbamate
- 1892984-26-7
-
- Inchi: 1S/C17H32N2O2/c1-16(2,3)21-15(20)19-17(9-5-4-6-10-17)12-14-8-7-11-18-13-14/h14,18H,4-13H2,1-3H3,(H,19,20)
- InChI Key: LHCFRZIIAQCHIJ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1(CCCCC1)CC1CNCCC1)=O
Computed Properties
- Exact Mass: 296.246378268g/mol
- Monoisotopic Mass: 296.246378268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 50.4Ų
tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1883740-0.05g |
tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclohexyl}carbamate |
1892984-26-7 | 0.05g |
$1020.0 | 2023-09-18 | ||
| Enamine | EN300-1883740-0.1g |
tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclohexyl}carbamate |
1892984-26-7 | 0.1g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1883740-0.25g |
tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclohexyl}carbamate |
1892984-26-7 | 0.25g |
$1117.0 | 2023-09-18 | ||
| Enamine | EN300-1883740-0.5g |
tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclohexyl}carbamate |
1892984-26-7 | 0.5g |
$1165.0 | 2023-09-18 | ||
| Enamine | EN300-1883740-1.0g |
tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclohexyl}carbamate |
1892984-26-7 | 1g |
$1214.0 | 2023-06-01 | ||
| Enamine | EN300-1883740-2.5g |
tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclohexyl}carbamate |
1892984-26-7 | 2.5g |
$2379.0 | 2023-09-18 | ||
| Enamine | EN300-1883740-5.0g |
tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclohexyl}carbamate |
1892984-26-7 | 5g |
$3520.0 | 2023-06-01 | ||
| Enamine | EN300-1883740-10.0g |
tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclohexyl}carbamate |
1892984-26-7 | 10g |
$5221.0 | 2023-06-01 | ||
| Enamine | EN300-1883740-1g |
tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclohexyl}carbamate |
1892984-26-7 | 1g |
$1214.0 | 2023-09-18 | ||
| Enamine | EN300-1883740-5g |
tert-butyl N-{1-[(piperidin-3-yl)methyl]cyclohexyl}carbamate |
1892984-26-7 | 5g |
$3520.0 | 2023-09-18 |
tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate
Professional Introduction to Compound with CAS No. 1892984-26-7 and Product Name: Tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate
The compound with the CAS number 1892984-26-7 and the product name Tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its unique structural composition, has garnered attention for its potential applications in drug development and medicinal chemistry. The molecular structure of this compound includes a tert-butyl group, a piperidin-3-ylmethylcyclohexyl moiety, and a carbamate functional group, each contributing to its distinct chemical properties and reactivity.
Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in the development of novel therapeutic agents. The presence of the piperidin-3-ylmethylcyclohexyl group in this compound suggests potential interactions with biological targets, making it a valuable candidate for further investigation. Studies have shown that such structural motifs can enhance binding affinity and selectivity, which are critical factors in drug design. The tert-butyl group, on the other hand, may contribute to the stability of the molecule, ensuring its efficacy in various conditions.
In the context of current pharmaceutical research, compounds like Tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate are being explored for their potential in treating a wide range of diseases. The carbamate functional group is particularly noteworthy, as it has been widely used in the synthesis of bioactive molecules due to its ability to form hydrogen bonds and interact with biological receptors. This feature makes it an attractive component in the design of drugs targeting neurological disorders, infectious diseases, and other therapeutic areas.
One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. Inhibitors are crucial in modulating biological pathways by binding to specific targets and preventing or reducing their activity. The structural features of Tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate make it a promising candidate for designing inhibitors that can selectively target pathogenic enzymes or receptors. This selectivity is essential for minimizing side effects and improving patient outcomes.
Furthermore, the compound's stability under various conditions is another key factor that enhances its pharmaceutical relevance. Stability is a critical parameter for any drug candidate, as it ensures that the molecule remains effective throughout its shelf life. The presence of the tert-butyl group contributes to this stability by providing steric hindrance and protecting the molecule from degradation. This characteristic is particularly important for oral formulations, where the compound must withstand the harsh conditions of the gastrointestinal tract.
Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling techniques have allowed researchers to predict how Tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate interacts with biological targets at an atomic level. These simulations have provided valuable insights into its binding affinity, solubility, and metabolic pathways. Such information is crucial for optimizing drug design and improving pharmacokinetic profiles.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamate functional group is particularly challenging, as it requires careful handling to avoid unwanted side reactions. However, recent improvements in synthetic methodologies have made it possible to produce this compound efficiently on a larger scale. These advancements are essential for facilitating further research and development efforts.
In conclusion, Tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate represents a significant contribution to the field of chemical pharmaceuticals. Its unique structural features make it a promising candidate for drug development, with potential applications in treating various diseases. The ongoing research into this compound highlights its importance as a tool for discovering new therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly vital role in advancing medical science.
1892984-26-7 (tert-butyl N-{1-(piperidin-3-yl)methylcyclohexyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)